Cas no 428847-37-4 (3-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde)

3-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde structure
428847-37-4 structure
Product Name:3-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
CAS No:428847-37-4
MF:C12H12O3
MW:204.221883773804
CID:334841
PubChem ID:2068120
Update Time:2025-04-19

3-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-ethoxy-4-(2-propyn-1-yloxy)-
    • 3-Ethoxy-4-prop-2-ynyloxy-benzaldehyde
    • 3-ethoxy-4-prop-2-ynoxybenzaldehyde
    • 3-ethoxy-4-(prop-2-ynyloxy)benzaldehyde
    • A826049
    • 428847-37-4
    • BB 0217660
    • Z54473316
    • 4-(prop-2-yn-1-yloxy)-3-ethoxybenzaldehyde
    • AB00110099-01
    • UPCMLD0ENAT5243052:001
    • AKOS000203025
    • DTXSID20366453
    • 3-Ethoxy-4-[(prop-2-yn-1-yl)oxy]benzaldehyde
    • 3-Ethoxy-4-(2-propynyloxy)benzaldehyde
    • Cambridge id 6555399
    • 3-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
    • EN300-08899
    • FT-0644606
    • CS-0117272
    • MDL： MFCD02380174
    • Inchi： 1S/C12H12O3/c1-3-7-15-11-6-5-10(9-13)8-12(11)14-4-2/h1,5-6,8-9H,4,7H2,2H3
    • InChI Key： PODDLMWNBNRQJK-UHFFFAOYSA-N
    • SMILES： O(CC)C1C=C(C=O)C=CC=1OCC#C

Computed Properties

  • Exact Mass: 204.07900
  • Monoisotopic Mass: 204.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.119
  • Boiling Point: 338.4°Cat760mmHg
  • Flash Point: 149.6°C
  • Refractive Index: 1.549
  • PSA: 35.53000
  • LogP: 1.90980

3-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde Customs Data

  • HS CODE：2912499000
  • Customs Data：

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

3-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019144064-5g
3-Ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
 428847-37-4 95%
5g
 $795.00 2023-09-01
TRC
E677425-50mg
3-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
 428847-37-4
50mg
 $ 50.00 2022-06-05
TRC
E677425-100mg
3-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
 428847-37-4
100mg
 $ 95.00 2022-06-05
TRC
E677425-500mg
3-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
 428847-37-4
500mg
 $ 320.00 2022-06-05
ChemScence
CS-0117272-100mg
3-Ethoxy-4-(2-propynyloxy)benzaldehyde
 428847-37-4
100mg
 $89.0 2022-04-27
ChemScence
CS-0117272-250mg
3-Ethoxy-4-(2-propynyloxy)benzaldehyde
 428847-37-4
250mg
 $148.0 2022-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1187912-100mg
3-Ethoxy-4-(2-propynyloxy)benzaldehyde
 428847-37-4 97%
100mg
 ￥729.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1187912-250mg
3-Ethoxy-4-(2-propynyloxy)benzaldehyde
 428847-37-4 97%
250mg
 ￥1320.00 2024-08-09
Enamine
EN300-08899-0.05g
3-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
 428847-37-4 95%
0.05g
 $88.0 2023-10-28
Enamine
EN300-08899-0.1g
3-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
 428847-37-4 95%
0.1g
 $131.0 2023-10-28

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